Cas no 2172279-20-6 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid
• CAS No: 2172279-20-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6615455
• PubChem ID: 165544387
• Update Time: 2025-06-29

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
• EN300-1512500
• 2172279-20-6

• Inchi： 1S/C26H32N2O5/c1-17(14-25(30)31)11-12-27-24(29)13-18(2)15-28-26(32)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： YKRMAJSNBZGQPQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NCCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid

Introduction to 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid (CAS No. 2172279-20-6)

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid, identified by its CAS number 2172279-20-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications. The structural complexity of this molecule, characterized by its intricate functional groups and side chains, makes it a subject of interest for researchers exploring novel biochemical pathways and mechanisms.

The core structure of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a fluoren-9-yl moiety, which is a fused aromatic ring system, suggests potential interactions with biological targets due to its hydrophobic nature and ability to engage in π-stacking interactions. Additionally, the methoxycarbonyl group attached to the amino functionality enhances the compound's solubility and stability, making it more amenable for various biochemical assays and drug formulation processes.

The amide and carboxylic acid functionalities in the molecule contribute to its reactivity and potential applications in peptide mimetics and enzyme inhibition studies. These features are particularly relevant in the context of modern drug design, where molecules with multiple interacting sites are often preferred for their ability to modulate complex biological systems. The 3-methylbutanamido and 3-methylpentanoic acid segments further diversify the compound's structural landscape, providing additional points for interaction with biological receptors and enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such complex molecules with greater accuracy. Studies have shown that compounds containing fluorene derivatives exhibit enhanced binding interactions with certain protein targets, making them valuable candidates for drug development. The fluoren-9-yl moiety, in particular, has been implicated in the design of kinase inhibitors and other small-molecule drugs targeting cancer-related pathways. The methoxycarbonyl group also plays a crucial role in stabilizing the molecule's conformation, which is essential for maintaining its biological activity.

In the realm of medicinal chemistry, the synthesis of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid represents a significant achievement due to its synthetic challenge and potential therapeutic relevance. The compound's structure allows for modifications at multiple sites, enabling researchers to fine-tune its properties for specific applications. For instance, alterations to the side chains or introduction of additional functional groups could enhance its bioavailability or target specificity. Such flexibility is highly valued in drug discovery pipelines, where lead optimization is a critical step toward developing effective therapeutics.

The biological activity of this compound has been explored in several preclinical studies, where it has demonstrated potential as an inhibitor of various enzymes involved in inflammatory pathways. In particular, the amide bond within the molecule has been shown to interact with serine proteases, which are known mediators of inflammation. By inhibiting these enzymes, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid may offer a novel approach to modulating inflammatory responses in conditions such as arthritis or autoimmune disorders. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing next-generation anti-inflammatory agents.

The pharmacokinetic properties of this compound are also of considerable interest. Studies indicate that molecules with fluorene derivatives tend to exhibit favorable solubility profiles, which is advantageous for oral or intravenous administration. Additionally, the presence of multiple rotatable bonds in its structure suggests potential for metabolic stability, reducing the likelihood of rapid degradation in vivo. These characteristics make 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid an attractive candidate for further development as a therapeutic agent.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that showcase modern techniques in peptide coupling and functional group manipulation. The use of advanced synthetic methodologies ensures high purity and yield, which are essential for pharmaceutical applications. Researchers have leveraged state-of-the-art techniques such as solid-phase synthesis and automated purification systems to streamline the production process. These advancements not only improve efficiency but also enhance reproducibility, critical factors for industrial-scale manufacturing.

The potential applications of 5-4-((9H-fluoren - 9 - ylmethoxycarbonyl) - amino) - 3 - methylbutanamido - 3 - methylpentanoic acid extend beyond inflammation modulation into other therapeutic areas such as neurodegenerative diseases and cancer treatment. Preliminary data suggest that compounds with similar structural motifs may interact with neurotransmitter receptors or oncogenic kinases, offering new avenues for therapeutic intervention. For instance, the hydrophobic nature of the fluorene ring could facilitate penetration across blood-brain barriers or cell membranes, increasing bioavailability and target engagement.

The role of computational modeling in understanding the behavior of complex molecules like 5 - 4 - (( 9 H - fluorene - 9 - ylmethoxycarbonyl) - amino) - 3 - methylbutanamido - 3 - methylpentanoic acid cannot be overstated. Molecular dynamics simulations have been employed to study its conformational dynamics and interactions with biological targets at an atomic level. These simulations provide insights into how subtle changes in structure can influence binding affinity and specificity, guiding rational drug design efforts. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

In conclusion,5 - 4 - (( 9 H - fluorene - 9 - ylmethoxycarbonyl) - amino) - 3 - methylbutanamido - 3 - methylpentanoic acid (CAS No. 2172279 - 20 - 6) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features,fluoren - 9 - yl moiety,methoxycarbonyl group,and functional groups that enable interaction with biological targets. Advances in synthetic chemistry,computational modeling,and biological assays continue to enhance our understanding of this compound's potential, opening new possibilities for developing innovative therapeutics across multiple disease areas. p > article > response >